Cas no 892878-59-0 (3-Fluoro-4-hydroxy-5-methylbenzoic acid)

• Product Name: 3-Fluoro-4-hydroxy-5-methylbenzoic acid
• CAS No: 892878-59-0
• MF: C₈H₇FO₃
• MW: 170.137786149979
• CID: 714532
• PubChem ID: 45120101
• Update Time: 2024-03-01

3-Fluoro-4-hydroxy-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-fluoro-4-hydroxy-5-methyl-
• 3-fluoro-4-hydroxy-5-methylbenzoic acid
• 3-Fluoro-4-hydroxy-5-methylbenzoic acid

• Inchi： 1S/C8H7FO3/c1-4-2-5(8(11)12)3-6(9)7(4)10/h2-3,10H,1H3,(H,11,12)
• InChI Key： RUIQTJCKSUQPHU-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C)C=1O

Computed Properties

• Exact Mass: 170.038
• Monoisotopic Mass: 170.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives